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Compound of Interest

Compound Name: QF0301B

Cat. No.: B1663483 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of QF0301B. The following procedures are designed to ensure the safety of researchers,

scientists, and drug development professionals. Adherence to these guidelines is mandatory to

minimize risk and ensure regulatory compliance.

Quantitative Safety Data
The following tables summarize the key quantitative safety and physicochemical properties of

QF0301B. These values are essential for risk assessment and the implementation of

appropriate safety measures.

Table 1: Occupational Exposure Limits (OELs)

Agency Type Limit Value

OSHA PEL (TWA) 5 ppm (8 mg/m³)

ACGIH TLV (TWA) 2 ppm (3.2 mg/m³)

NIOSH REL (TWA) 2 ppm (3.2 mg/m³)

NIOSH IDLH 50 ppm

Table 2: Physicochemical Properties
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Property Value

Molecular Weight 245.1 g/mol

Boiling Point 182 °C (360 °F)

Flash Point 75 °C (167 °F)

Vapor Pressure 0.8 mmHg @ 20°C

Solubility in Water 1.2 g/L

Table 3: Acute Toxicity Data

Route of Exposure Species LD50/LC50 Value

Oral Rat 350 mg/kg

Dermal Rabbit 1200 mg/kg

Inhalation Rat 250 ppm (4 hours)

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling QF0301B.

Eye Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards.[1] A face

shield should be worn in addition to goggles when there is a splash hazard.[2]

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene.[1] Gloves

should be inspected before each use and replaced if they show signs of degradation.

Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is

required if working outside of a certified chemical fume hood or if airborne concentrations are

expected to exceed exposure limits.

Skin and Body Protection: Wear a flame-resistant lab coat, long pants, and closed-toe shoes.

[3] An apron and sleeves are recommended for procedures with a high risk of splashing.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1663483?utm_src=pdf-body
https://www.quill.com/personal-protective-equipment/cbc/743.html
https://www.blastone.com/product-category/respiratory-safety-ppe/ppe/
https://www.quill.com/personal-protective-equipment/cbc/743.html
https://www.alro.com/dataPDF/Plastics/PlasticsMSDS/MSDS_MC901.pdf
https://asset.fujifilm.com/www/sg/files/2022-08/15d672fb30bb5237973d12ff5ff40b1e/SUPER-F-IN-PART-B.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
3.1. Handling and Use Protocol

Preparation:

Ensure a calibrated and certified chemical fume hood is used for all manipulations of

QF0301B.

Verify that an emergency eyewash station and safety shower are accessible and have

been recently tested.

Assemble all necessary equipment and reagents before handling QF0301B to minimize

movement.

Handling:

Don all required personal protective equipment as specified in Section 2.

Dispense QF0301B slowly and carefully to avoid splashing or aerosolization.

Keep all containers of QF0301B tightly sealed when not in use.

Post-Handling:

Decontaminate all surfaces that may have come into contact with QF0301B using a 70%

ethanol solution followed by a soap and water wash.

Remove and dispose of gloves in the designated hazardous waste container.

Wash hands thoroughly with soap and water after removing PPE.

3.2. Storage Protocol

Container: Store QF0301B in its original, tightly sealed, and properly labeled container.

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources

of ignition.
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Compatibility: Store away from incompatible materials such as strong oxidizing agents and

acids.

Inventory: Maintain an accurate inventory of QF0301B, including quantities and storage

dates.

3.3. Disposal Protocol

Waste Collection:

Collect all waste materials containing QF0301B in a designated, leak-proof, and clearly

labeled hazardous waste container.

Do not mix QF0301B waste with other chemical waste streams unless explicitly permitted

by institutional guidelines.

Waste Disposal:

Arrange for the disposal of the hazardous waste container through your institution's

Environmental Health and Safety (EHS) office.

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

Workflow and Logical Relationships
The following diagram illustrates the standard workflow for handling QF0301B, from initial

preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1663483?utm_src=pdf-custom-synthesis
https://www.quill.com/personal-protective-equipment/cbc/743.html
https://www.blastone.com/product-category/respiratory-safety-ppe/ppe/
https://www.alro.com/dataPDF/Plastics/PlasticsMSDS/MSDS_MC901.pdf
https://asset.fujifilm.com/www/sg/files/2022-08/15d672fb30bb5237973d12ff5ff40b1e/SUPER-F-IN-PART-B.pdf
https://www.benchchem.com/product/b1663483#personal-protective-equipment-for-handling-qf0301b
https://www.benchchem.com/product/b1663483#personal-protective-equipment-for-handling-qf0301b
https://www.benchchem.com/product/b1663483#personal-protective-equipment-for-handling-qf0301b
https://www.benchchem.com/product/b1663483#personal-protective-equipment-for-handling-qf0301b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663483?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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